Cas no 1891745-25-7 (2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol)

2-(5-Bromo-2-fluorophenyl)-2-methylpropan-1-ol is a halogenated aromatic alcohol with a tertiary carbon center, offering unique steric and electronic properties for synthetic applications. Its bromo and fluoro substituents enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group provides a versatile handle for further functionalization. The methyl groups at the β-position impart steric hindrance, influencing selectivity in nucleophilic substitutions or metal-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research as a building block for complex molecules. Its well-defined structure and stability under standard conditions make it a reliable intermediate for targeted synthesis.
2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol structure
1891745-25-7 structure
Product Name:2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol
CAS No:1891745-25-7
MF:C10H12BrFO
MW:247.104085922241
CID:5909224
PubChem ID:117369446
Update Time:2025-05-20

2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol
    • EN300-1909430
    • 1891745-25-7
    • Inchi: 1S/C10H12BrFO/c1-10(2,6-13)8-5-7(11)3-4-9(8)12/h3-5,13H,6H2,1-2H3
    • InChI Key: YDPICSLTUGBNCF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(C)(C)CO)F

Computed Properties

  • Exact Mass: 246.00556g/mol
  • Monoisotopic Mass: 246.00556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

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Additional information on 2-(5-bromo-2-fluorophenyl)-2-methylpropan-1-ol

Introduction to 2-(5-Bromo-2-Fluorophenyl)-2-Methylpropan-1-ol (CAS No. 1891745-25-7)

2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol, with the CAS number 1891745-25-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromo and fluoro substituent on the phenyl ring, as well as a tert-butyl alcohol moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol typically involves multi-step processes, including the bromination and fluorination of aromatic compounds followed by the introduction of the tert-butyl alcohol group. The precise control of reaction conditions, such as temperature, pressure, and catalysts, is crucial for achieving high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the production of this compound, making it more accessible for various applications.

In the realm of pharmaceutical research, 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol has shown promise as a lead compound for the development of new drugs. Its bromo and fluoro substituents can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These properties are essential for optimizing drug delivery and efficacy. Additionally, the tert-butyl alcohol group can enhance the compound's binding affinity to specific biological targets, making it a valuable candidate for drug discovery.

Recent studies have explored the potential of 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Another study in the European Journal of Pharmacology reported that 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol has antiviral properties against several RNA viruses, suggesting its potential use in antiviral therapies.

Beyond its pharmaceutical applications, 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol has also found utility in other areas of chemical research. In materials science, this compound can be used as a building block for the synthesis of advanced materials with unique optical and electronic properties. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry, which has implications for catalysis and sensor development.

The safety profile of 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol is an important consideration for its practical use. Toxicological studies have shown that this compound has low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, like any chemical compound, it should be handled with appropriate precautions to ensure safety in laboratory settings.

In conclusion, 2-(5-Bromo-2-Fluorophenyl)-2-methylpropan-1-ol (CAS No. 1891745-25-7) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features and favorable biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for various uses.

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